Cas no 2680788-29-6 (benzyl N-5-(4-cyanophenyl)-1,2,4-triazin-3-ylcarbamate)

• Product Name: benzyl N-5-(4-cyanophenyl)-1,2,4-triazin-3-ylcarbamate
• CAS No: 2680788-29-6
• MF: C₁₈H₁₃N₅O₂
• MW: 331.328122854233
• CID: 5624141
• PubChem ID: 165923222
• Update Time: 2025-05-19

benzyl N-5-(4-cyanophenyl)-1,2,4-triazin-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[5-(4-cyanophenyl)-1,2,4-triazin-3-yl]carbamate
• 2680788-29-6
• EN300-28295759
• benzyl N-5-(4-cyanophenyl)-1,2,4-triazin-3-ylcarbamate

• Inchi： 1S/C18H13N5O2/c19-10-13-6-8-15(9-7-13)16-11-20-23-17(21-16)22-18(24)25-12-14-4-2-1-3-5-14/h1-9,11H,12H2,(H,21,22,23,24)
• InChI Key： XWLAMVWJMNKWSB-UHFFFAOYSA-N
• SMILES： O(C(NC1=NN=CC(C2C=CC(C#N)=CC=2)=N1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 331.10692467g/mol
• Monoisotopic Mass: 331.10692467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 101Ų

Additional information on benzyl N-5-(4-cyanophenyl)-1,2,4-triazin-3-ylcarbamate

Introduction to Benzyl N-5-(4-cyanophenyl)-1,2,4-triazin-3-ylcarbamate (CAS No. 2680788-29-6)

Benzyl N-5-(4-cyanophenyl)-1,2,4-triazin-3-ylcarbamate is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2680788-29-6, belongs to a class of molecules known for their potential applications in medicinal chemistry. The structural features of this compound, particularly its N-5-(4-cyanophenyl)-1,2,4-triazin-3-ylcarbamate moiety, make it a promising candidate for further investigation in various biological and chemical contexts.

The compound's molecular structure consists of a benzyl group attached to a carbamate functional group, which is further linked to a 1,2,4-triazine ring substituted with a 4-cyanophenyl group. This unique arrangement of functional groups contributes to the compound's reactivity and potential biological activity. In recent years, there has been growing interest in triazine derivatives due to their diverse pharmacological properties. These derivatives have been explored for their roles in inhibiting various enzymes and receptors involved in metabolic disorders, inflammation, and cancer.

One of the most compelling aspects of Benzyl N-5-(4-cyanophenyl)-1,2,4-triazin-3-ylcarbamate is its potential as a scaffold for drug discovery. The presence of the cyanophenyl group introduces a strong electron-withdrawing effect, which can influence the compound's binding affinity to biological targets. Additionally, the triazine ring provides a versatile platform for further chemical modifications, allowing researchers to fine-tune the properties of the molecule for specific applications.

Recent studies have highlighted the importance of triazine derivatives in developing novel therapeutic agents. For instance, researchers have demonstrated that certain triazine-based compounds exhibit inhibitory activity against kinases and other enzymes implicated in signal transduction pathways. These pathways are crucial for regulating various cellular processes, including cell growth, differentiation, and apoptosis. By targeting these enzymes, triazine derivatives hold promise for treating a wide range of diseases.

The carbamate functional group in Benzyl N-5-(4-cyanophenyl)-1,2,4-triazin-3-ylcarbamate also contributes to its potential biological activity. Carbamates are known for their ability to act as acetylcholinesterase inhibitors, which makes them valuable in the treatment of neurodegenerative diseases such as Alzheimer's disease. Furthermore, carbamates have been explored for their antimicrobial and anti-inflammatory properties. The combination of these functional groups in Benzyl N-5-(4-cyanophenyl)-1,2,4-triazin-3-ylcarbamate suggests that it may exhibit multiple modes of action simultaneously.

In terms of synthetic chemistry, Benzyl N-5-(4-cyanophenyl)-1,2,4-triazin-3-ylcarbamate represents an excellent example of how structural complexity can be leveraged to develop novel compounds with tailored properties. The synthesis of this compound involves multi-step reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the triazine core efficiently.

The benzyl group in the compound's name is another key feature that contributes to its overall reactivity and functionality. Benzyl groups are often used in organic synthesis as protecting groups or as leaving groups in nucleophilic substitution reactions. In the context of Benzyl N-5-(4-cyanophenyl)-1,2,4-triazin-3-ylcarbamate, the benzyl group may play a role in modulating the compound's solubility and bioavailability. This is particularly important when considering potential applications in drug development.

Current research efforts are focused on exploring the pharmacological profile of Benzyl N-5-(4-cyanophenyl)-1,2,4-triazin-3-ylcarbamate through both computational modeling and experimental studies. Computational methods such as molecular docking and molecular dynamics simulations are being used to predict how this compound might interact with biological targets at the atomic level. These simulations can provide valuable insights into the compound's binding affinity and mechanism of action.

Experimental studies have also begun to shed light on the biological activity of Benzyl N-5-(4-cyanophenyl)-1,2,4-triazin-3-ylcarbamate. Initial tests have shown that this compound exhibits inhibitory activity against certain enzymes relevant to metabolic disorders. Further research is needed to fully characterize its spectrum of activity and determine its potential therapeutic applications. Additionally， researchers are investigating how structural modifications might enhance its efficacy and reduce any potential side effects.

The development of novel pharmaceuticals often involves iterative processes where compounds are synthesized、tested、and refined based on their biological activity. Benzyl N-5-(4-cyanophenyl)-1，2，4-triazin -3 -y lcarbamate serves as an excellent example of this process，with its unique structural features offering both challenges and opportunities for medicinal chemists。By leveraging advanced synthetic techniques and computational methods，researchers can accelerate the discovery pipeline and bring new treatments to patients more quickly。

In conclusion，BenzylaN - 5 - ( 4 - cyanophen y l) - 1 ， 2 ， 4 - triazin - 3 - y lca r bam ate ( CAS No . 2680788 - 29 - 6 ) is a promis ing compo und with pote ntial appl ications i n pharma ceutical resear ch 。 Its structu ral featu res ， inclu ding th e b enz yl ， ca rbamate ， an d tri azine moieties ， make it a versatile scaffold f or drug disco very 。 Recent stu dies have highlighted its pote ntial as an inhibi tor o f various en zymes an d rece p tors releva nt t o met abolic diso rders ， infl ammation ， an d can cer 。 With furthe r resear ch an d deve lopme nt ， this compo und has th e pote ntial t o make sign ificant contributions t o med ic ine an d health ca re。